Cas no 1612185-46-2 (1-(4-chlorophenyl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole)

• Product Name: 1-(4-chlorophenyl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• CAS No: 1612185-46-2
• MF: C₁₅H₁₈BClN₂O₂
• MW: 304.579622745514
• CID: 5565073
• PubChem ID: 90189331
• Update Time: 2025-10-21

1-(4-chlorophenyl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 1-(4-chlorophenyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 1-(4-chlorophenyl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole

• Inchi： 1S/C15H18BClN2O2/c1-14(2)15(3,4)21-16(20-14)13-9-10-18-19(13)12-7-5-11(17)6-8-12/h5-10H,1-4H3
• InChI Key： RHCWJRDVWCGOAC-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(Cl)C=C2)C(B2OC(C)(C)C(C)(C)O2)=CC=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(4-chlorophenyl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole

Comprehensive Overview of 1-(4-chlorophenyl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole (CAS No. 1612185-46-2)

The compound 1-(4-chlorophenyl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole (CAS No. 1612185-46-2) is a highly specialized boronic ester derivative that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and material science. Its unique molecular structure, featuring a pyrazole core and a tetramethyl dioxaborolane moiety, makes it a versatile intermediate for Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern drug discovery and polymer development.

In recent years, the demand for boron-containing compounds like 1-(4-chlorophenyl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole has surged due to their pivotal role in bioconjugation and proteolysis-targeting chimera (PROTAC) technologies. Researchers are increasingly exploring its applications in cancer therapeutics, where its ability to facilitate selective protein degradation is being leveraged to target previously "undruggable" oncoproteins. This aligns with the growing trend of precision medicine and targeted drug delivery systems that dominate current pharmaceutical R&D.

The tetramethyl-1,3,2-dioxaborolane group in this compound exhibits exceptional stability under physiological conditions, addressing a common challenge in boronic acid-based drug development where premature hydrolysis can compromise efficacy. This property has made it a subject of numerous structure-activity relationship (SAR) studies, particularly in the design of kinase inhibitors and G protein-coupled receptor (GPCR) modulators. The 4-chlorophenyl substituent further enhances its lipophilicity, improving membrane permeability - a critical factor in central nervous system (CNS) drug design.

From a synthetic chemistry perspective, CAS 1612185-46-2 represents an elegant solution to several green chemistry challenges. Its boronate ester functionality allows for atom-economical transformations with minimal byproduct formation, aligning with the pharmaceutical industry's push toward sustainable manufacturing. The compound's crystalline nature facilitates purification processes, while its well-defined NMR fingerprint (characteristic peaks at 7.5-8.0 ppm for pyrazole protons and 1.0-1.5 ppm for methyl groups) ensures reliable quality control.

In material science applications, derivatives of 1-(4-chlorophenyl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole have shown promise in organic light-emitting diodes (OLEDs) and photovoltaic cells. The boron-nitrogen coordination within its structure contributes to enhanced electron transport properties, while the chlorophenyl group provides tunable luminescence characteristics. These features are particularly relevant given the current industry focus on flexible electronics and energy-efficient displays.

The compound's structure-property relationships continue to be explored through advanced computational methods, including density functional theory (DFT) calculations and molecular dynamics simulations. Such studies reveal intriguing aspects of its conformational flexibility and intermolecular interactions, providing valuable insights for rational drug design strategies. The pyrazole-boronate scaffold's ability to participate in both hydrogen bonding and coordination chemistry makes it particularly valuable for supramolecular chemistry applications.

Quality specifications for CAS 1612185-46-2 typically include ≥98% purity by HPLC analysis, with strict controls on heavy metal content and residual solvents. The compound's stability profile recommends storage under inert atmosphere at -20°C, though it demonstrates good bench stability for short-term handling. These characteristics make it suitable for both laboratory-scale research and kilogram-scale production, addressing needs across the development pipeline.

Emerging applications in chemical biology utilize 1-(4-chlorophenyl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole as a building block for activity-based probes and bioorthogonal labeling reagents. Its compatibility with click chemistry approaches enables precise molecular tagging strategies, crucial for live-cell imaging and target engagement studies. This positions the compound at the forefront of chemical proteomics research, where understanding protein-ligand interactions at systems level is paramount.

From a regulatory standpoint, proper handling of boronic acid derivatives requires standard laboratory safety protocols, though 1612185-46-2 presents no unusual hazards compared to typical organoboron compounds. Material Safety Data Sheets (MSDS) emphasize standard personal protective equipment (PPE) requirements and recommend working in well-ventilated areas. The compound's environmental impact is mitigated by its biodegradability under appropriate conditions, an important consideration for green chemistry compliance.

The synthesis of 1-(4-chlorophenyl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole typically proceeds via palladium-catalyzed borylation of the corresponding halopyrazole precursor, followed by esterification with pinacol. Recent process optimization efforts have focused on catalyst recycling and solvent reduction, reflecting the industry's commitment to sustainable chemistry practices. Alternative routes employing direct C-H borylation are also being investigated to improve atom economy.

In the context of intellectual property landscape, several patents describe applications of 1612185-46-2 derivatives in kinase inhibition and inflammatory disease treatment, highlighting its commercial potential. The compound's structure-activity relationship profile continues to inspire novel scaffold hopping strategies in fragment-based drug discovery. Its balanced lipophilicity (clogP ~2.5) and molecular weight (<350 Da) make it particularly attractive for lead optimization programs.

Analytical characterization of 1-(4-chlorophenyl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole employs standard techniques including LC-MS, 1H/13C NMR, and FT-IR spectroscopy. The compound's UV-Vis spectrum shows characteristic absorption around 270-290 nm, useful for reaction monitoring. Crystallographic studies confirm the planar geometry of the pyrazole ring and the tetrahedral coordination of the boron center, providing structural basis for its chelation properties.

Looking forward, the versatility of CAS 1612185-46-2 ensures its continued relevance across multiple scientific disciplines. Ongoing research explores its potential in metal-organic frameworks (MOFs) construction, fluorescent sensors development, and as a precursor for heterocyclic diversity expansion. The compound exemplifies how molecular hybridization strategies can yield multifunctional building blocks that address contemporary challenges in drug discovery and advanced materials science.